![molecular formula C21H14Cl2N2O2S B2721942 Ethyl 5-cyano-6-[(2,4-dichlorophenyl)sulfanyl]-2-phenylnicotinate CAS No. 860784-73-2](/img/structure/B2721942.png)
Ethyl 5-cyano-6-[(2,4-dichlorophenyl)sulfanyl]-2-phenylnicotinate
Description
Ethyl 5-cyano-6-[(2,4-dichlorophenyl)sulfanyl]-2-phenylnicotinate is a chemical compound with the molecular formula C21H14Cl2N2O2S . It is also known as ethyl 5-cyano-6-{[(2,4-dichlorophenyl)methyl]sulfanyl}-2-phenylpyridine-3-carboxylate .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring substituted with a cyano group, a phenyl group, and an ethyl ester . The sulfur atom forms a sulfanyl group with a 2,4-dichlorophenyl moiety .Physical And Chemical Properties Analysis
The average mass of this compound is 429.319 Da and its mono-isotopic mass is 428.015289 Da .Scientific Research Applications
Synthesis and Material Applications
Development of Synthetic Methodologies : The compound has been involved in the development of multi-kilogram-scale syntheses, supporting preclinical and clinical studies, indicating its significance in pharmaceutical research (Andersen et al., 2013).
Photophysical Properties : Research on water-soluble sulfonato-Salen-type ligands, which share structural features with the compound , has explored their potential as fluorescence sensors for Cu2+ in water and living cells, highlighting the compound's relevance in sensor technology and bioimaging (Zhou et al., 2012).
Antibacterial Activity : Compounds structurally related to Ethyl 5-cyano-6-[(2,4-dichlorophenyl)sulfanyl]-2-phenylnicotinate have shown antibacterial properties, suggesting its potential or the potential of its analogs in developing new antibacterial agents (Gad-Elkareem & El-Adasy, 2010).
Materials Chemistry and Environmental Applications
Dye Synthesis and Application : Studies on disperse dyes derived from thiophene, which share functional group similarities with the compound, have investigated their application on polyester and nylon fabrics, demonstrating the compound's potential in textile dyeing processes (Abolude et al., 2021).
Organic Semiconductors : Research into distyryl-bithiophene derivatives with cyano groups highlights the impact of such structures on charge transport in organic field-effect transistors, relevant for electronics and optoelectronics applications (Didane et al., 2010).
CO2 Adsorption : The synthesis and characterization of acrylate cyanide bridged dimeric fac-Rhenium(I) complexes have been explored for selective CO2 adsorption, indicating the potential environmental applications of related compounds in carbon capture technologies (Sinha et al., 2019).
properties
IUPAC Name |
ethyl 5-cyano-6-(2,4-dichlorophenyl)sulfanyl-2-phenylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14Cl2N2O2S/c1-2-27-21(26)16-10-14(12-24)20(25-19(16)13-6-4-3-5-7-13)28-18-9-8-15(22)11-17(18)23/h3-11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCCBFQGKDLADPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C(=C1)C#N)SC2=C(C=C(C=C2)Cl)Cl)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-ol;dihydrochloride](/img/structure/B2721862.png)
![Ethyl {[3-(1,3-benzodioxol-5-ylmethyl)-6-morpholin-4-yl-4-oxo-3,4-dihydroquinazolin-2-yl]thio}acetate](/img/structure/B2721864.png)
![N-[4-Hydroxy-4-(methoxymethyl)oxan-3-yl]prop-2-enamide](/img/structure/B2721865.png)
![N~1~-(2,5-difluorophenyl)-2-[5-(3-fluoro-4-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide](/img/structure/B2721872.png)
![5-[(4-Chlorophenyl)methylsulfanyl]-1,3-dimethyl-7-(2-methylpropyl)pyrimido[4,5-d]pyrimidine-2,4-dione](/img/structure/B2721873.png)
![N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-furyl)ethyl]-3-nitrobenzamide](/img/structure/B2721876.png)
